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Compound of Interest

Compound Name: PCB118-13C12

Cat. No.: B15598500

Get Quote

PCB118-13C12 is a stable isotope-labeled form of PCB 118, where all twelve carbon atoms

are the carbon-13 isotope. This labeling makes it useful as an internal standard for the

quantitative analysis of PCB 118 in various matrices using methods like gas chromatography-

mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] The

physical and chemical properties of the labeled and unlabeled compound are generally

considered to be very similar.

Table 1: Physical and Chemical Properties of PCB118-13C12

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15598500#bc-rfq
https://www.benchchem.com/product/b15598500/docs?utm_src=pdf-body#chemical-identification-and-physical-properties
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_4-trichloro-5-_3_4-dichlorophenyl_benzene
https://www.benchchem.com/product/b15598500/docs?utm_src=pdf-body#chemical-identification-and-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name
2,3',4,4',5-

Pentachlorobiphenyl-13C12
[1]

Synonyms
PCB No. 118-13C12, CDE-99-

13C12
[1]

CAS Number 104130-40-7 (labeled) [2]

Molecular Formula ¹³C₁₂H₅Cl₅ [3]

Molecular Weight Approximately 338.3 g/mol

Appearance

Typically supplied as a solution

in a solvent like nonane or

isooctane

[2]

Solubility

Freely soluble in nonpolar

organic solvents and biological

lipids; relatively insoluble in

water.

[4]

Toxicological Information
The toxicological data for PCB118-13C12 is primarily extrapolated from studies on its

unlabeled counterpart, PCB 118. The isotopic labeling is not expected to significantly alter its

toxicological profile. PCB 118 is classified as a dioxin-like compound, exerting its toxic effects

primarily through the activation of the aryl hydrocarbon receptor (AhR).[5]

Table 2: Summary of Toxicological Data for PCB 118
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Endpoint Observation Reference

Carcinogenicity

Clear evidence of carcinogenic

activity in female rats, causing

neoplasms in the liver

(cholangiocarcinoma,

hepatocellular adenoma) and

lung (cystic keratinizing

epithelioma). May also be

related to uterine and

pancreatic neoplasms.

[1][5]

Mechanism of Action

Binds to and activates the aryl

hydrocarbon receptor (AhR), a

ligand-activated transcription

factor. This disrupts cell

function by altering gene

transcription, particularly

inducing cytochrome P450

enzymes (CYP1A1, CYP1A2,

CYP2B).

[5][6]

Target Organs

Liver, lung, adrenal cortex,

pancreas, thyroid gland, nose,

and kidney.

[5]

Endocrine Disruption

Can alter thyroid hormone

production, leading to dose-

dependent decreases in serum

thyroxine (T4) concentrations.

[5]

Neurotoxicity

PCBs are associated with

neurotoxicity, including

developmental effects.

[7][8]

Dermal Effects

Skin conditions such as

chloracne and rashes are

common health effects of

PCBs.

[1]
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Human Health Concerns

PCBs are reasonably

anticipated to be human

carcinogens and are

associated with a range of

health issues including cancer,

nervous system problems,

immune system suppression,

and reproductive effects.

[7]

Experimental Protocols
Detailed, replicable experimental protocols for PCB118-13C12 are not readily available in

public safety documents. However, toxicology studies on PCB 118 provide insight into the

methodologies used to assess its effects.

Carcinogenicity Bioassay in Rats (Summary of
Methodology)
A 2-year bioassay was conducted by the National Toxicology Program to evaluate the chronic

toxicity and carcinogenicity of PCB 118.[5][9]

Test Animals: Female Harlan Sprague-Dawley rats.

Administration: PCB 118 (at least 99% pure) was administered in a corn oil:acetone (99:1)

vehicle by gavage.[5]

Duration: Studies were conducted for 14, 31, or 53 weeks, and for 2 years.[5]

Endpoints Evaluated:

Concentrations of PCB 118 in fat, liver, lung, and blood.

Body weight gain.

Serum thyroid hormone levels (T4 and TSH).

Hepatic cell proliferation.
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Induction of CYP1A1, CYP1A2, and CYP2B enzyme activities.

Histopathological examination for neoplastic and nonneoplastic lesions.[5]

In Vitro Aryl Hydrocarbon Receptor (AhR) Activation
Studies (General Methodology)
Studies have investigated the mechanism of action of PCB 118 by examining its effects on

cells in culture.

Cell Lines: Primary human thyrocytes have been used.[10]

Treatment: Cells are exposed to varying concentrations of PCB 118 for a specified duration

(e.g., 24 hours).[10]

Endpoints Evaluated:

Gene and protein expression of AhR and downstream targets (e.g., PD-L1).

Gene silencing of AhR (using siRNA) can be employed to confirm the receptor's

involvement.[10]

Analysis is typically performed using real-time qPCR, ELISA, and Western Blot.[10]

Hazard Identification and Safety Precautions
As a polychlorinated biphenyl, PCB118-13C12 should be handled with extreme caution. It is

often supplied in a flammable solvent, adding to the handling risks.

GHS Hazard Classification (for unlabeled PCB 118):

Specific target organ toxicity - repeated exposure (Category 2)[11]

Hazardous to the aquatic environment, acute hazard (Category 1)[11]

Hazardous to the aquatic environment, long-term hazard (Category 1)[11]

Signal Word: Warning[11]
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Hazard Statements:

H373: May cause damage to organs through prolonged or repeated exposure.[11]

H410: Very toxic to aquatic life with long lasting effects.[11]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[11]

P273: Avoid release to the environment.[11]

P314: Get medical advice/attention if you feel unwell.[11]

P391: Collect spillage.[11]

P501: Dispose of contents/container to an approved waste disposal plant.[11]

Handling and Personal Protective Equipment (PPE):

Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), and a lab coat.

Respiratory Protection: If working outside a fume hood or with potential for aerosol

generation, use a NIOSH-approved respirator.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

Accidental Release and Disposal
Accidental Release Measures:

Evacuate the area and ensure adequate ventilation.
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Eliminate all ignition sources if a flammable solvent is involved.

Wear appropriate personal protective equipment.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for disposal.

Clean the spill area with a suitable solvent, also collecting the cleaning materials for

disposal.

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations for

hazardous waste.

PCBs are persistent organic pollutants and require specialized disposal procedures, often

involving high-temperature incineration.

Visualizations
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Caption: Safety workflow for handling PCB118-13C12.
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Caption: Aryl Hydrocarbon Receptor (AhR) signaling pathway for PCB 118.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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